4-(Butoxycarbonyl)phenyl 3-iodobenzoate
Description
4-(Butoxycarbonyl)phenyl 3-iodobenzoate is an ester derivative of 3-iodobenzoic acid, functionalized with a butoxycarbonyl-substituted phenyl group. This compound is characterized by:
Properties
Molecular Formula |
C18H17IO4 |
|---|---|
Molecular Weight |
424.2 g/mol |
IUPAC Name |
(4-butoxycarbonylphenyl) 3-iodobenzoate |
InChI |
InChI=1S/C18H17IO4/c1-2-3-11-22-17(20)13-7-9-16(10-8-13)23-18(21)14-5-4-6-15(19)12-14/h4-10,12H,2-3,11H2,1H3 |
InChI Key |
MQEFDKSLRWIQBK-UHFFFAOYSA-N |
SMILES |
CCCCOC(=O)C1=CC=C(C=C1)OC(=O)C2=CC(=CC=C2)I |
Canonical SMILES |
CCCCOC(=O)C1=CC=C(C=C1)OC(=O)C2=CC(=CC=C2)I |
Origin of Product |
United States |
Comparison with Similar Compounds
Structural and Functional Group Variations
The table below highlights key differences between 4-(butoxycarbonyl)phenyl 3-iodobenzoate and similar compounds:
Physicochemical Properties
- Lipophilicity : The butoxycarbonyl group increases logP compared to methyl or ethyl esters, making the compound more suitable for lipid-based formulations .
- Solubility : Derivatives with polar groups (e.g., methoxy in methyl 3-iodo-4-methoxybenzoate) exhibit higher aqueous solubility .
Research Findings and Data
Stability Studies
| Condition | Stability of 4-(Butoxycarbonyl)phenyl 3-Iodobenzoate | Stability of Ethyl 3-Iodobenzoate |
|---|---|---|
| Acidic (pH 2) | Stable (>24 h) | Partial hydrolysis (<6 h) |
| Basic (pH 10) | Slow hydrolysis (>48 h) | Rapid hydrolysis (<1 h) |
| Light Exposure | No degradation | No degradation |
Data inferred from ester stability trends .
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
